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Compound of Interest

Compound Name: Antimony triacetate
CAS No.: 6923-52-0
Cat. No.: B147852
Get Quote
. J

The proper disposal of antimony triacetate is a critical component of laboratory safety and
environmental stewardship. As a compound classified as hazardous, strict adherence to
established protocols is necessary to mitigate risks to both personnel and the environment.
This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of antimony triacetate waste, tailored for researchers, scientists, and drug
development professionals.

Immediate Safety and Spill Response

Before initiating any disposal procedure, it is essential to be prepared for accidental spills.
Quick and correct action can prevent hazardous exposure and environmental contamination.

Personal Protective Equipment (PPE): Always handle antimony triacetate in a well-ventilated
area and wear appropriate PPE. This includes:

o Chemical-resistant gloves (e.g., nitrile).

» Safety glasses and a face shield.[1]
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e Alab coat or chemical-protective suit.[1]

e In cases of poor ventilation or dust formation, use a NIOSH-approved respirator.[1]

Spill Cleanup Procedure:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[2]
» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from spreading or entering drains and waterways.[1][2][3]

o Cleanup: To avoid generating dust, gently moisten the spilled solid or use a HEPA-filter
vacuum for cleanup.[4] Carefully sweep or shovel the material into a clearly labeled, sealed
container for disposal.[1][3]

o Decontaminate: Wash the spill area thoroughly after the material has been collected.

o Dispose: The collected spill waste must be disposed of as hazardous waste, following the
procedures outlined below.

Step-by-Step Disposal Protocol for Antimony
Triacetate

Antimony triacetate and its containers must be managed as hazardous waste from the point
of generation to final disposal.[4][5][6]

Step 1: Waste ldentification and Classification All waste containing antimony triacetate,
including contaminated labware, PPE, and spill cleanup materials, must be classified as
hazardous waste.[5] Antimony compounds are regulated as hazardous air pollutants under the
U.S. Clean Air Act and are classified as "heavy metal" hazardous waste in the European Union.

[51[7]
Step 2: Segregation and Containerization

e Do Not Mix: Do not mix antimony triacetate waste with other waste streams.
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» Use Proper Containers: Store waste in its original container whenever possible.[3] If not
feasible, use a compatible, non-reactive container that can be tightly sealed. The container
must be clearly labeled with "Hazardous Waste" and the chemical name "Antimony
Triacetate."[1][3]

o Contaminated Materials: Dispose of any contaminated packaging or lab materials as you
would the unused product.[1][3]

Step 3: On-Site Storage

o Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials like strong acids and halogens.[4][6]

o Keep containers closed and dry to prevent reactions or environmental release.[3]

Step 4: Arrange for Professional Disposal Disposal of antimony triacetate must be conducted
by a licensed hazardous waste disposal company or through your institution's Environmental
Health and Safety (EHS) office.[3][4] Do not attempt to dispose of this chemical down the drain
or in regular trash.[2][4][8]

Step 5: Approved Disposal Methods The primary recommended method for the final disposal of
antimony triacetate is high-temperature incineration.

o Methodology: The material should be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and a scrubber to neutralize
harmful emissions.[1][3] This process must be performed by a licensed facility in compliance
with all local, state, and federal regulations.[2]

Regulatory and Hazard Data

The following table summarizes key quantitative data related to the hazards and regulation of
antimony and its compounds.
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Parameter ValuelClassification Regulation/Source

OSHA PEL (Permissible

o 0.5 mg/m3 (8-hr TWA) 29 CFR 1910.1000[4]
Exposure Limit)

NIOSH REL (Recommended

o 0.5 mg/m3 (10-hr TWA) NIOSH[4]
Exposure Limit)
ACGIH TLV (Threshold Limit
0.5 mg/m3 (8-hr TWA) ACGIH[4]
Value)
GHS Hazard Statements H302, H332, H411 ChemicalBook SDSJ3]
H314, H318 Gelest Inc. SDS[2]
o Hazardous Waste ("heavy o
EU Waste Classification Decision 2000/532/ECJ[7]
metal")
Oxford Lab Fine Chem, Gelest
UN Transport Number UN 3077 or UN 3260
Inc.[1][2]
Environmentally hazardous
substance, solid, n.o.s.
o (Antimony triacetate) or Oxford Lab Fine Chem, Gelest
UN Proper Shipping Name ) ) o
Corrosive solid, acidic, Inc.[1][2]
inorganic, n.o.s. (ANTIMONY
ACETATE)

Disposal Workflow Diagram

The logical flow for the proper management and disposal of antimony triacetate waste is
illustrated below.
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Antimony Triacetate Disposal Workflow
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Caption: Workflow for the safe disposal of antimony triacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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